Cas no 446063-44-1 (Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate)

• Product Name: Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate
• CAS No: 446063-44-1
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 1059812
• PubChem ID: 71752611
• Update Time: 2025-10-29

Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate
• Tolperisone 4-Carbox
• 4-(2-methyl-3-piperidin-1-ylpropanoyl)benzoic acid,hydrochloride
• 4-{2-[(piperidin-1-yl)methyl]propanoyl}benzoic acid hydrochloride
• Carboxy Tolperisone Hydrochloride
• EN300-18973991
• 4-(2-methyl-3-piperidin-1-ylpropanoyl)benzoic acid;hydrochloride
• DTXSID20858489
• 446063-44-1
• 4-[2-Methyl-3-(piperidin-1-yl)propanoyl]benzoic acid--hydrogen chloride (1/1)

• Inchi： 1S/C16H21NO3.ClH/c1-12(11-17-9-3-2-4-10-17)15(18)13-5-7-14(8-6-13)16(19)20;/h5-8,12H,2-4,9-11H2,1H3,(H,19,20);1H
• InChI Key： GUAJJTOXILPRMR-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C(=O)O)=CC=1)C(C)CN1CCCCC1

Computed Properties

• Exact Mass: 311.12900
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: >154°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Sparingly)
• PSA: 57.61000
• LogP: 3.42940

Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate

Research Brief on Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate (CAS: 446063-44-1): Recent Advances and Applications

Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate (CAS: 446063-44-1) is a derivative of tolperisone, a centrally acting muscle relaxant. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential therapeutic applications. This research brief consolidates the latest findings to provide a comprehensive overview of its current status in the chemical and biomedical fields.

Recent advancements in synthetic chemistry have enabled more efficient production of Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic method that improves yield and purity, addressing previous challenges in large-scale synthesis. The method utilizes a palladium-based catalyst under mild conditions, reducing environmental impact and production costs.

Pharmacological research has explored the compound's mechanism of action, particularly its interaction with voltage-gated sodium channels. In vitro studies using neuronal cell lines demonstrated that Tolperisone 4-Carboxylic Acid Hydrochloride Hydrate exhibits a higher binding affinity compared to its parent compound, tolperisone. This enhanced activity suggests potential for improved efficacy in treating spasticity and related neuromuscular disorders.

Clinical investigations have also progressed, with Phase II trials evaluating its safety and efficacy in patients with chronic musculoskeletal pain. Preliminary results indicate a favorable safety profile and significant reduction in pain scores compared to placebo. These findings position the compound as a promising candidate for further development in pain management therapies.

Analytical characterization studies have employed advanced techniques such as NMR spectroscopy and mass spectrometry to elucidate the compound's structural properties. These analyses confirmed the stability of the hydrochloride hydrate form under various storage conditions, addressing previous concerns about hygroscopicity and degradation.

Future research directions include exploring combination therapies with other muscle relaxants and investigating its potential in neurodegenerative diseases. The compound's unique chemical properties and pharmacological profile continue to generate interest in both academic and industrial research settings.